Cas no 58481-12-2 (2-(Diethylamino)isonicotinonitrile)

• Product Name: 2-(Diethylamino)isonicotinonitrile
• CAS No: 58481-12-2
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD09950118
• CID: 1034372
• PubChem ID: 14640853
• Update Time: 2025-10-31

2-(Diethylamino)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Diethylamino)isonicotinonitrile
• 2-(diethylamino)pyridine-4-carbonitrile
• 2-Diethylamino-4-cyanopyridin
• 2-diethylamino-isonicotinonitrile
• AGN-PC-0022DP
• AK131537
• KB-15563
• RL04203
• AKOS000196229
• 58481-12-2
• DB-312846
• DTXSID20562493
• J-506354

• MDL： MFCD09950118
• Inchi： 1S/C10H13N3/c1-3-13(4-2)10-7-9(8-11)5-6-12-10/h5-7H,3-4H2,1-2H3
• InChI Key： XAVYKMACZOOTHJ-UHFFFAOYSA-N
• SMILES： N(C1C=C(C#N)C=CN=1)(CC)CC

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(Diethylamino)isonicotinonitrile

Comprehensive Overview of 2-(Diethylamino)isonicotinonitrile (CAS No. 58481-12-2): Properties, Applications, and Industry Insights

2-(Diethylamino)isonicotinonitrile (CAS No. 58481-12-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and reactivity. This nitrile-substituted pyridine derivative, characterized by the presence of a diethylamino group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₃N₃, and molecular weight of 175.23 g/mol make it a valuable building block for heterocyclic compounds.

In recent years, the demand for isonicotinonitrile derivatives has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "2-(Diethylamino)isonicotinonitrile synthesis" or "CAS 58481-12-2 suppliers," reflecting its commercial and academic relevance. The compound's nitrile functional group enables diverse transformations, including hydrolysis, reduction, and cyclization reactions, which are critical for developing bioactive molecules.

From an industrial perspective, 2-(Diethylamino)isonicotinonitrile is often utilized in the preparation of pharmaceutical intermediates. Its role in constructing pyridine-based scaffolds aligns with current trends in medicinal chemistry, where such frameworks are pivotal for kinase inhibitors and antimicrobial agents. Environmental concerns have also prompted studies on "green synthesis of nitrile compounds," with this compound serving as a model for sustainable methodologies.

Analytical data for CAS No. 58481-12-2 typically includes HPLC purity (>98%), melting point (reported range: 85–88°C), and solubility profiles (soluble in organic solvents like ethanol and DMSO). Stability under ambient conditions makes it suitable for long-term storage, a feature highlighted in supplier catalogs. Safety data sheets emphasize standard laboratory handling practices, though it is not classified as hazardous under major regulatory frameworks.

The compound's mechanism in cross-coupling reactions has been explored in peer-reviewed journals, particularly in Pd-catalyzed transformations. Patent literature reveals its use in agrochemical formulations, where its derivatization yields herbicidal and fungicidal products. This dual applicability in pharma and agrochemical sectors positions it as a high-value chemical entity.

Emerging discussions in scientific forums often center on "scalable production of 2-(Diethylamino)isonicotinonitrile" and "structure-activity relationships of pyridine nitriles." Computational chemistry studies leveraging AI-assisted molecular modeling have further accelerated its exploration, addressing queries like "how to predict reactivity of substituted isonicotinonitriles." Such interdisciplinary approaches enhance its appeal for next-gen applications.

Market analysis indicates steady growth for CAS 58481-12-2, with Asia-Pacific regions dominating production. Regulatory compliance (REACH, FDA DMF filings) and cost-effective synthesis routes remain focal points for manufacturers. The compound's chromatographic separation techniques are frequently optimized to meet purity standards demanded by end-users.

In conclusion, 2-(Diethylamino)isonicotinonitrile exemplifies the intersection of synthetic utility and industrial demand. Its adaptability across drug development pipelines and crop protection solutions ensures sustained relevance. Future research may unlock novel applications in electronic materials or catalysis, reinforcing its status as a cornerstone in specialty chemistry.